Cas no 27464-82-0 (2,5-Dimethyl-1,3,4-thiadiazole)

• Product Name: 2,5-Dimethyl-1,3,4-thiadiazole
• CAS No: 27464-82-0
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD00020722
• CID: 88724
• PubChem ID: 96922
• Update Time: 2025-04-18

2,5-Dimethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1,3,4-thiadiazole
• 1,3,4-Thiadiazole,2,5-dimethyl
• 2,4-DIMETHY-D-PHENYLALANINE
• 2,5-dimethyl-[1,3,4]thiadiazole
• 2,5-dimethylthiadiazole
• Dimethyl-[1,3,4]thiadiazol
• dimethyl-[1,3,4]thiadiazole
• NSC 93787
• EINECS 248-473-4
• DTXSID8067315
• SCHEMBL11957
• BP-12436
• [4-(2-chlorophenyl)phenyl]methylaminehydrochloride
• J-016768
• NSC-93787
• NS00028310
• AKOS015912763
• NSC93787
• NS-01017
• A913293
• 1,4-Thiadiazole, 2,5-dimethyl-
• 27464-82-0
• UNII-FRM8GDW64Z
• dimethyl-1,3,4-thiadiazole
• MFCD00020722
• FRM8GDW64Z
• 2,5-Dimethyl-1,3,4-thiadiazole, 97%
• 1,3,4-Thiadiazole, 2,5-dimethyl-
• FT-0691459
• DTXCID2037683

• MDL： MFCD00020722
• Inchi： 1S/C4H6N2S/c1-3-5-6-4(2)7-3/h1-2H3
• InChI Key： JXQGICFGPUAVLJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C

Computed Properties

• Exact Mass: 114.02500
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68.2 ºC
• Boiling Point: 202.5 ºC
• Flash Point: 81.2±9.1 ºC,
• Refractive Index: 1.5000 (estimate)
• Solubility: Slightly soluble (31 g/l) (25 º C),
• PSA: 54.02000
• LogP: 1.15490
• Solubility: Not determined

2,5-Dimethyl-1,3,4-thiadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles